(2-(Methylthio)pyridin-3-yl)(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)methanone

• IUPAC Name: (2-methylsulfanylpyridin-3-yl)-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone
• InChI: InChI=1S/C17H16F3N3O2S/c1-26-15-13(3-2-6-22-15)16(24)23-8-5-12(10-23)25-14-9-11(4-7-21-14)17(18,19)20/h2-4,6-7,9,12H,5,8,10H2,1H3
• InChI Key: YNKMWCCCVXESII-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)N2CCC(C2)OC3=NC=CC(=C3)C(F)(F)F
• Molecular Formula: C17H16F3N3O2S
• Molecular Weight: 383.4 g/mol

Description

The compound “(2-(Methylthio)pyridin-3-yl)(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)methanone” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic heterocyclic compound similar to benzene, and differs by having a nitrogen atom replacing one carbon atom. It also contains a trifluoromethyl group, which is a functional group in organofluorines that has the formula -CF3.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyridine ring, a trifluoromethyl group, and a methylthio group. The presence of these groups would likely confer distinctive physical and chemical properties to the compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the pyridine ring, the trifluoromethyl group, and the methylthio group. These groups could potentially participate in a variety of chemical reactions, depending on the specific reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the pyridine ring, the trifluoromethyl group, and the methylthio group. These groups could potentially affect properties such as the compound’s solubility, stability, and reactivity.

Scientific Research Applications

Transition Metal Catalysis

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Anti-Fibrotic Agents

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Organic Intermediates

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Mechanistic Insights

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Mechanism of Action

The mechanism of action of this compound would depend on its specific biological or chemical activity. For example, if it were a drug, its mechanism of action could involve binding to a specific receptor or enzyme.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is handled and used. Proper safety precautions should always be taken when working with chemicals, including the use of personal protective equipment and adequate ventilation.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, its physical and chemical properties, and its potential applications. This could include studies to optimize its synthesis, investigations of its reactivity, and assessments of its potential use in various fields such as medicine or materials science.